Cas no 36685-67-3 (2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)-
• CAS No: 36685-67-3
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 2939816
• Update Time: 2025-05-26

2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)-

• Inchi： 1S/C18H18O5/c1-21-13-7-8-15(17(20)10-13)16(19)9-5-12-4-6-14(22-2)11-18(12)23-3/h4-11,20H,1-3H3/b9-5+
• InChI Key： ZTIPWOFLPVWZDX-WEVVVXLNSA-N
• SMILES： COC1C=C(O)C(C(/C=C/C2C(OC)=CC(OC)=CC=2)=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)-

Research Brief on 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)- (CAS: 36685-67-3)

The compound 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)- (CAS: 36685-67-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activities, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of this chalcone derivative in modulating key cellular pathways, particularly those involved in inflammation and oxidative stress. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 36685-67-3 exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in inflammatory responses. The compound's unique structural features, including the dimethoxy and hydroxy-methoxy substitutions, contribute to its enhanced bioavailability and target specificity.

In addition to its anti-inflammatory properties, 36685-67-3 has shown promising results in cancer research. A preclinical study conducted by researchers at the National Cancer Institute revealed that this compound induces apoptosis in various cancer cell lines, including breast and prostate cancer, through the activation of caspase-dependent pathways. The study further suggested that the compound's ability to chelate metal ions may enhance its therapeutic efficacy in metal-overloaded tumor microenvironments.

The synthesis of 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)- has also seen advancements. A recent publication in Organic Letters described a novel, high-yield synthetic route using microwave-assisted Claisen-Schmidt condensation, which significantly reduces reaction times and improves purity. This methodological improvement is expected to facilitate large-scale production for further pharmacological evaluations.

Despite these promising findings, challenges remain in the clinical translation of 36685-67-3. Pharmacokinetic studies indicate that the compound undergoes rapid metabolism in vivo, necessitating the development of prodrug formulations or structural analogs with improved stability. Ongoing research is exploring these avenues, with preliminary results showing enhanced half-life in rodent models when the compound is encapsulated in lipid-based nanoparticles.

In conclusion, 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)- represents a compelling candidate for further drug development. Its multi-target activity, coupled with recent synthetic advancements, positions it as a valuable scaffold for designing novel therapeutics. Future research should focus on optimizing its pharmacokinetic profile and elucidating its precise molecular mechanisms to unlock its full therapeutic potential.